![molecular formula C6H11ClN2O B6188164 (1R,5S)-3,8-diazabicyclo[3.2.1]octan-2-one hydrochloride CAS No. 2639374-84-6](/img/no-structure.png)
(1R,5S)-3,8-diazabicyclo[3.2.1]octan-2-one hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“(1R,5S)-3,8-diazabicyclo[3.2.1]octan-2-one hydrochloride” is a chemical compound with the linear formula C7H12ClNO . It’s a derivative of the 8-azabicyclo[3.2.1]octane scaffold , which is a central core of the family of tropane alkaloids .
Synthesis Analysis
The synthesis of 8-azabicyclo[3.2.1]octanes, which includes “this compound”, has been achieved via asymmetric 1,3-dipolar cycloadditions of cyclic azomethine ylides using a dual catalytic system . The asymmetric cycloadditions afforded optically active 8-oxabicyclo[3.2.1]octanes with high diastereo- and enantioselectivities .Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the InChI code: 1S/C7H11NO.ClH/c9-7-3-5-1-2-6(4-7)8-5;/h5-6,8H,1-4H2;1H/t5-,6+; .Physical and Chemical Properties Analysis
“this compound” is a solid substance .Safety and Hazards
Future Directions
The future directions for research on “(1R,5S)-3,8-diazabicyclo[3.2.1]octan-2-one hydrochloride” could involve further exploration of its synthesis, reactivity, and potential applications. Given its structural similarity to tropane alkaloids , it may also be of interest in the study of these naturally occurring compounds and their biological activities.
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for (1R,5S)-3,8-diazabicyclo[3.2.1]octan-2-one hydrochloride involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "2-pyrrolidone", "paraformaldehyde", "ammonium chloride", "sodium hydroxide", "hydrochloric acid", "ethanol" ], "Reaction": [ "Step 1: Condensation of 2-pyrrolidone and paraformaldehyde in the presence of ammonium chloride to form 1,4-diazabicyclo[2.2.2]octane", "Step 2: Oxidation of 1,4-diazabicyclo[2.2.2]octane with sodium hydroxide to form 3,8-diazabicyclo[3.2.1]octane", "Step 3: Conversion of 3,8-diazabicyclo[3.2.1]octane to (1R,5S)-3,8-diazabicyclo[3.2.1]octan-2-one hydrochloride by reaction with hydrochloric acid in ethanol" ] } | |
CAS No. |
2639374-84-6 |
Molecular Formula |
C6H11ClN2O |
Molecular Weight |
162.62 g/mol |
IUPAC Name |
(1R,5S)-3,8-diazabicyclo[3.2.1]octan-2-one;hydrochloride |
InChI |
InChI=1S/C6H10N2O.ClH/c9-6-5-2-1-4(8-5)3-7-6;/h4-5,8H,1-3H2,(H,7,9);1H/t4-,5+;/m0./s1 |
InChI Key |
ZWEJRPZWECKAAK-UYXJWNHNSA-N |
Isomeric SMILES |
C1C[C@@H]2C(=O)NC[C@H]1N2.Cl |
Canonical SMILES |
C1CC2C(=O)NCC1N2.Cl |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.